Seselin

• CAS No.: 523-59-1
• Product Name: Seselin
• Molecular Formula: C14H12O3
• Molecular Weight: 228.24 g/mol
• IUPAC Name: 8,8-dimethylpyrano[2,3-f]chromen-2-one
• Standard InChI: InChI=1S/C14H12O3/c1-14(2)8-7-10-11(17-14)5-3-9-4-6-12(15)16-13(9)10/h3-8H,1-2H3
• Standard InChIKey: QUVCQYQEIOLHFZ-UHFFFAOYSA-N
• SMILES: CC1(C=CC2=C(O1)C=CC3=C2OC(=O)C=C3)C
• Canonical SMILES: CC1(C=CC2=C(O1)C=CC3=C2OC(=O)C=C3)C
• Melting Point: 119-120°C
• Physical Description: Solid
• Description: Seselin, also known as amyrolin, belongs to the class of organic compounds known as angular pyranocoumarins. These are organic compounds containing a pyran (or a hydrogenated derivative) angularly fused to a coumarin moiety. Seselin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, seselin is primarily located in the membrane (predicted from logP). Outside of the human body, seselin can be found in a number of food items such as lemon, sweet orange, fennel, and mandarin orange (clementine, tangerine). This makes seselin a potential biomarker for the consumption of these food products.; Seselin is a member of coumarins. It has a role as a metabolite.
• Synonyms: 8,8-Dimethyl-2H,8H-benzo[1,2-b:3,4-b']dipyran-2-one
• PubChem Compound: 68229
• Last Modified: Nov 11 2021